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Compound of Interest

Compound Name: 4-Chloro-3-nitro-1,6-naphthyridine

Cat. No.: B13209453

Get Quote

Advanced Scaffold for Kinase Inhibitor & Antibacterial
Drug Discovery[1]
Executive Identity & Physicochemical Profile
4-Chloro-3-nitro-1,6-naphthyridine is a highly reactive bicyclic heteroaromatic intermediate.

Its structural uniqueness lies in the electron-deficient 1,6-naphthyridine core combined with a

labile C4-chlorine atom and a C3-nitro group. This specific substitution pattern makes it an

ideal electrophile for nucleophilic aromatic substitution (

), serving as a gateway to 3,4-disubstituted naphthyridine derivatives often found in c-Met
kinase inhibitors and fluoroquinolone-like antibacterials.
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Parameter Specification

CAS Number 58680-39-0

IUPAC Name 4-Chloro-3-nitro-1,6-naphthyridine

Molecular Formula

Molecular Weight 209.59 g/mol

SMILES ClC1=C(=O)C=NC2=C1C=CN=C2

Appearance Yellow to brownish crystalline solid

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water

Synthetic Architecture & Causality
The synthesis of 4-Chloro-3-nitro-1,6-naphthyridine is not a single-step process but the

culmination of a convergent synthetic strategy. The most robust pathway involves the

construction of the naphthyridine ring followed by functional group manipulation.

Retrosynthetic Logic (Graphviz)
The following diagram illustrates the logical disconnection of the target molecule back to

commercially available 4-aminopyridine.
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Figure 1: Retrosynthetic analysis showing the derivation from 4-aminopyridine.
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Detailed Synthetic Protocol
Step 1: Nitration of 4-Hydroxy-1,6-naphthyridine

Rationale: The 1,6-naphthyridine ring is electron-deficient. Direct nitration requires forcing

conditions. However, the presence of the hydroxyl group (tautomeric with the ketone) at C4

activates the C3 position via resonance, directing the nitro group exclusively to the ortho

position.

Reagents: Fuming Nitric Acid (

), Concentrated Sulfuric Acid (

).
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Conditions: Heat at 90–100°C for 1–2 hours.

Observation: Formation of a yellow precipitate upon pouring into crushed ice indicates the 3-

nitro-4-hydroxy intermediate.

Step 2: Deoxychlorination (The Critical Step)

Objective: Convert the C4-hydroxyl group into a good leaving group (Chloride) to enable

future substitution.

Reagent: Phosphorus Oxychloride (

).[1][2]

Catalyst: DMF (Dimethylformamide) - acts as a Vilsmeier-Haack type catalyst to activate the

.[3]

Protocol:

Place 1.0 eq of 4-hydroxy-3-nitro-1,6-naphthyridine in a round-bottom flask under inert

atmosphere (

).

Add excess

(approx. 5–10 vol).

Critical: Add a catalytic amount of DMF (3–5 drops).

Reflux the mixture (approx. 105°C) for 2–4 hours. Monitor by TLC (DCM/MeOH 95:5) for

disappearance of the polar starting material.

Workup: Cool to RT. Slowly pour the reaction mixture onto crushed ice/water with vigorous

stirring (Exothermic!). Neutralize with saturated

to pH 7–8. Extract with Dichloromethane (DCM).
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Purification: Recrystallization from Ethanol or Flash Chromatography (Hexane/Ethyl

Acetate).

Reactivity Profile & Applications
The utility of 4-Chloro-3-nitro-1,6-naphthyridine stems from the "push-pull" electronic effects.

The nitro group at C3 withdraws electron density, making the C4-chlorine extremely susceptible

to nucleophilic attack.

Primary Transformation: Nucleophilic Aromatic
Substitution ( )
This is the primary entry point for drug discovery. Amines, thiols, and alkoxides can displace the

chlorine atom under mild conditions.

Reaction: Target + Primary Amine (

)

4-Amino-3-nitro-1,6-naphthyridine derivative.

Conditions: Ethanol or DMF,

(base), RT or mild heat (

).

Significance: This step installs the "tail" of the drug molecule, often determining solubility and

binding affinity.

Downstream Workflow: Kinase Inhibitor Synthesis
Following the

reaction, the nitro group is typically reduced to an amine, creating a 3,4-diamino scaffold. This
motif is a privilege structure for ATP-competitive kinase inhibitors (e.g., targeting c-Met or ALK).
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Figure 2: Synthetic workflow from the chloro-nitro core to bioactive scaffolds.
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Safety & Handling Protocol
Signal Word:DANGER Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

Self-Validating Safety System
Containment: Always handle this compound in a certified chemical fume hood. The dust is a

potent respiratory irritant.[4]

Decontamination: In case of spill, do not dry sweep. Dampen with water or cover with sand

before collection to prevent airborne dust.

Quenching POCl3: When performing the synthesis, the quenching step (pouring onto ice)

generates massive amounts of HCl gas. Ensure the scrubber system is active or the hood

sash is lowered completely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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